Cas no 13800-99-2 (1,2,3,4-tetrahydro-6-nitro-Cyclopent[b]indole)
1,2,3,4-tetrahydro-6-nitro-Cyclopent[b]indole Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,4-tetrahydro-6-nitro-Cyclopent[b]indole
- 6-Nitro-1,2,3,4-tetrahydrocyclopenta[b]indole
- 13800-99-2
-
- Inchi: 1S/C11H10N2O2/c14-13(15)7-4-5-9-8-2-1-3-10(8)12-11(9)6-7/h4-6,12H,1-3H2
- InChI Key: XKJLASFYTFYTAS-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC2=C(C=1)NC1CCCC=12)=O
Computed Properties
- Exact Mass: 202.074227566g/mol
- Monoisotopic Mass: 202.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 61.6Ų
1,2,3,4-tetrahydro-6-nitro-Cyclopent[b]indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A199007695-1g |
6-Nitro-1,2,3,4-tetrahydrocyclopenta[b]indole |
13800-99-2 | 97% | 1g |
$375.95 | 2022-04-02 |
1,2,3,4-tetrahydro-6-nitro-Cyclopent[b]indole Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 1,2,3,4-tetrahydro-6-nitro-Cyclopent[b]indole
Comprehensive Overview of 1,2,3,4-Tetrahydro-6-nitro-Cyclopent[b]indole (CAS No. 13800-99-2): Properties, Applications, and Research Insights
1,2,3,4-Tetrahydro-6-nitro-Cyclopent[b]indole (CAS No. 13800-99-2) is a nitro-substituted heterocyclic compound with a fused cyclopentane-indole backbone. Its unique structure has garnered significant attention in pharmaceutical and materials science research due to its potential as a building block for bioactive molecules. The presence of the nitro group at the 6-position enhances its reactivity, making it a versatile intermediate in synthetic chemistry.
Recent studies highlight the compound's role in developing central nervous system (CNS) targeting agents, aligning with the growing demand for neurotherapeutics. Researchers are exploring its derivatives for modulating serotonin receptors, a hot topic in depression and anxiety disorder treatment research. This aligns with frequent search queries like "indole derivatives in drug discovery" and "nitro-heterocycles for CNS drugs", reflecting user interest in novel therapeutic approaches.
From a synthetic perspective, 1,2,3,4-Tetrahydro-6-nitro-Cyclopent[b]indole serves as a precursor for photoluminescent materials, responding to the surge in OLED technology advancements. Its rigid fused-ring system contributes to electron delocalization, a property frequently searched under terms like "organic semiconductors with indole cores". The compound's thermal stability (decomposition point >250°C) further supports its utility in high-performance material applications.
Environmental and green chemistry considerations have prompted investigations into sustainable synthesis routes for this compound. Modern catalytic methods utilizing biodegradable solvents or microwave-assisted reactions address the pharmaceutical industry's focus on reducing synthetic footprints—a concern often raised in queries like "eco-friendly heterocycle synthesis". Recent patent literature describes improved yields (>85%) using Pd-catalyzed cyclization techniques.
The compound's structure-activity relationship (SAR) profile continues to evolve, with computational chemistry playing a pivotal role. Molecular docking studies suggest that the nitro group's electron-withdrawing effects influence binding affinity to enzymatic targets, a subject frequently explored in medicinal chemistry forums. This computational approach aligns with industry trends toward AI-assisted drug design, another high-search-volume topic.
Analytical characterization of CAS 13800-99-2 typically involves advanced techniques like 2D-NMR (COSY, HSQC) and high-resolution mass spectrometry. These methods confirm the compound's regioselective nitration pattern, crucial for quality control in API manufacturing. Such analytical protocols respond to frequent searches about "indole compound characterization" from quality assurance professionals.
In material science applications, researchers have modified the cyclopent[b]indole scaffold to create small-molecule organic electronic components. The compound's ability to form stable radical anions under electrochemical conditions makes it valuable for redox-active materials—a trending topic in renewable energy storage research. This connects with popular searches about "organic electrode materials" for next-generation batteries.
Ongoing pharmacokinetic studies investigate the metabolic stability of derivatives containing this core structure. The tetrahydro moiety appears to reduce first-pass metabolism compared to aromatic indoles, addressing a common challenge in oral drug bioavailability optimization. Such findings respond to frequent queries from researchers about "improving drug half-life" in lead compounds.
From a regulatory standpoint, 1,2,3,4-Tetrahydro-6-nitro-Cyclopent[b]indole requires proper handling as per standard laboratory safety protocols. While not classified as hazardous under current guidelines, its nitroaromatic nature warrants precautions during large-scale reactions—information often sought under "safe handling of nitro compounds" in chemical safety databases.
The compound's future research directions likely include catalytic asymmetric synthesis to access enantiopure variants, given the pharmaceutical industry's emphasis on chiral drug development. Recent breakthroughs in organocatalysis (e.g., proline-derived catalysts) show promise for this transformation, a technique frequently searched alongside "indole functionalization methods".
13800-99-2 (1,2,3,4-tetrahydro-6-nitro-Cyclopent[b]indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)